Cas no 327071-51-2 (4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano2,3-cpyrazol-4-yl}-2-methoxyphenyl acetate)

• Product Name: 4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano2,3-cpyrazol-4-yl}-2-methoxyphenyl acetate
• CAS No: 327071-51-2
• MF: C₁₇H₁₆N₄O₄
• MW: 340.333343505859
• CID: 5958657
• PubChem ID: 3139632
• Update Time: 2025-06-08

4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano2,3-cpyrazol-4-yl}-2-methoxyphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano2,3-cpyrazol-4-yl}-2-methoxyphenyl acetate
• 4-(6-amino-5-cyano-3-methyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)-2-methoxyphenyl acetate
• Pyrano[2,3-c]pyrazole-5-carbonitrile, 4-[4-(acetyloxy)-3-methoxyphenyl]-6-amino-1,4-dihydro-3-methyl-
• SR-01000493809
• [4-(6-amino-5-cyano-3-methyl-2,4-dihydropyrano[2,3-c]pyrazol-4-yl)-2-methoxyphenyl] acetate
• 4-(6-amino-5-cyano-3-methyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)-2-(methyloxy)phenyl acetate
• 4-{6-AMINO-5-CYANO-3-METHYL-1H,4H-PYRANO[2,3-C]PYRAZOL-4-YL}-2-METHOXYPHENYL ACETATE
• AN-329/14789089
• CCG-112078
• 327071-51-2
• SR-01000493809-1
• AKOS016352294
• F1443-7400
• AKOS000489544

• Inchi： 1S/C17H16N4O4/c1-8-14-15(11(7-18)16(19)25-17(14)21-20-8)10-4-5-12(24-9(2)22)13(6-10)23-3/h4-6,15H,19H2,1-3H3,(H,20,21)
• InChI Key： HEOJFRLBIHWAIQ-UHFFFAOYSA-N
• SMILES： N1=C(C)C2C(C3=CC=C(OC(C)=O)C(OC)=C3)C(C#N)=C(N)OC=2N1

Computed Properties

• Exact Mass: 340.11715500g/mol
• Monoisotopic Mass: 340.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 577.3±50.0 °C(Predicted)
• pka: 11.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano2,3-cpyrazol-4-yl}-2-methoxyphenyl acetate

4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano[2,3-c]pyrazol-4-yl}-2-methoxyphenyl acetate: A Comprehensive Overview

4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano[2,3-c]pyrazol-4-yl}-2-methoxyphenyl acetate, with the CAS number 327071-51-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrano[2,3-c]pyrazol core, an amino group, a cyano group, and a methoxyphenyl acetate substituent. These functional groups contribute to its potential biological activities and pharmacological properties.

The pyrano[2,3-c]pyrazol scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. This core structure is often associated with anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the amino and cyano groups further enhances the compound's reactivity and binding affinity to various biological targets. The methoxyphenyl acetate substituent adds lipophilicity and can influence the compound's solubility and metabolic stability.

In recent years, several studies have highlighted the potential therapeutic applications of compounds containing the pyrano[2,3-c]pyrazol core. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this scaffold exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Medicinal Chemistry in 2020 demonstrated that similar compounds showed promising anti-cancer effects by inducing apoptosis in various cancer cell lines.

The structural diversity of 4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano[2,3-c]pyrazol-4-yl}-2-methoxyphenyl acetate makes it an attractive candidate for drug discovery and development. Researchers have explored various synthetic routes to access this compound and its analogs. One notable synthetic approach involves the condensation of 3-methyl-1H-pyrazole with an appropriate chalcone derivative followed by cyclization to form the pyrano[2,3-c]pyrazol core. This method has been optimized to achieve high yields and purity levels.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that the presence of the methoxyphenyl acetate group improves the oral bioavailability and reduces the metabolic degradation of the compound. This is crucial for developing drugs that can be effectively administered orally and maintain their therapeutic effects over an extended period.

In addition to its potential therapeutic applications, 4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano[2,3-c]pyrazol-4-yl}-2-methoxyphenyl acetate has been investigated for its use in diagnostic imaging. The unique electronic properties of the compound make it suitable for conjugation with imaging agents such as fluorophores or radioisotopes. This could enable non-invasive monitoring of disease progression and treatment response in patients.

The safety profile of this compound is another critical aspect that has been evaluated in preclinical studies. Toxicity assays have shown that it exhibits low cytotoxicity towards normal cells while selectively targeting cancer cells or inflammatory tissues. This selective toxicity is a desirable feature for developing safe and effective drugs.

In conclusion, 4-{6-amino-5-cyano-3-methyl-1H,4H-pyrano[2,3-c]pyrazol-4-yl}-2-methoxyphenyl acetate, with CAS number 327071-51-2, represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development into novel therapeutic agents. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical applications.